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Introduction
Antitumor agent-122 (also known as GIM-122) is a first-in-class, humanized immunoglobulin

G1 (IgG1) kappa dual-functioning monoclonal antibody. Its primary mechanism of action

involves targeting the programmed cell death protein 1 (PD-1), a critical immune checkpoint

receptor. By blocking the interaction between PD-1 on T cells and its ligands (PD-L1 and PD-

L2) on tumor cells, Antitumor agent-122 abrogates the suppression of T-cell activity, thereby

restoring the immune system's ability to recognize and eliminate cancerous cells.

Furthermore, Antitumor agent-122 is described as having a second, novel immune-activating

function that further stimulates T cells to fight cancer.[1] This dual mechanism of action

suggests that Antitumor agent-122 may offer enhanced antitumor efficacy compared to

conventional PD-1 inhibitors. Given its targeted action on the human immune system,

preclinical evaluation of Antitumor agent-122 in xenograft models necessitates the use of

mice with a reconstituted human immune system, commonly referred to as humanized mice.

These application notes provide a comprehensive overview and detailed protocols for the in

vivo assessment of Antitumor agent-122 in human tumor xenograft models established in

humanized mice.
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Mechanism of Action: Dual-Targeted Immune
Activation
Antitumor agent-122's therapeutic strategy is centered on overcoming tumor-induced immune

suppression. The agent's dual functionality is key to its potential potency:

PD-1 Blockade: Similar to other immune checkpoint inhibitors, Antitumor agent-122 binds

to the PD-1 receptor on activated T cells. This prevents tumor cells, which often overexpress

PD-L1, from deactivating the T cells, thus enabling a sustained anti-tumor immune response.

Novel Immune Cell Activation: Antitumor agent-122 possesses a unique capability to

further activate immune cells, although the precise molecular interactions of this secondary

function are not fully detailed in publicly available information.[1] This suggests an agonistic

activity on a yet-unspecified co-stimulatory pathway or a unique modulation of the tumor

microenvironment.

The following diagram illustrates the proposed signaling pathway and mechanism of action for

Antitumor agent-122.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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